Cas no 109697-44-1 ([3,6-Pyridazinediylbis(oxytrimethylene)]bis[trimethylammoniumbromide] (6CI))

• Product Name: [3,6-Pyridazinediylbis(oxytrimethylene)]bis[trimethylammoniumbromide] (6CI)
• CAS No: 109697-44-1
• MF: C₁₆H₃₂I₂N₄O₂
• MW: 566.259828567505
• CID: 168821
• PubChem ID: 60365
• Update Time: 2025-04-19

[3,6-Pyridazinediylbis(oxytrimethylene)]bis[trimethylammoniumbromide] (6CI) Chemical and Physical Properties

Names and Identifiers

• [3,6-Pyridazinediylbis(oxytrimethylene)]bis[trimethylammoniumbromide] (6CI)
• trimethyl-[3-[6-[3-(trimethylazaniumyl)propoxy]pyridazin-3-yl]oxypropyl]azanium,diiodide
• (3,6-Pyridazinediylbis(oxytrimethylene))bis(trimethylammonium bromide)
• 3,3'-[pyridazine-3,6-diylbis(oxy)]bis(n,n,n-trimethylpropan-1-aminium) diiodide
• AC1L1T3Q
• AC1Q1T98
• AMMONIUM, (3,6-PYRIDAZINEDIYLBIS(OXYTRIMETHYLENE))BIS(TRIMETHYL-, DIBROMIDE
• LS-18965
• 3,3'-(Pyridazine-3,6-diylbis(oxy))bis(N,N,N-trimethylpropan-1-aminium) iodide
• AKOS032962494
• 109697-44-1
• DTXSID10911294

• Inchi： 1S/C16H32N4O2.2HI/c1-19(2,3)11-7-13-21-15-9-10-16(18-17-15)22-14-8-12-20(4,5)6;;/h9-10H,7-8,11-14H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： RTXZXICPBKOETG-UHFFFAOYSA-L
• SMILES： [I-].[I-].O(C1=CC=C(N=N1)OCCC[N+](C)(C)C)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 533.8102
• Monoisotopic Mass: 566.06147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 270
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24